N-(3,5-dimethoxyphenyl)-3-(4-methyl-1-piperidinyl)propanamide

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-(4-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C17H26N2O3/c1-13-4-7-19(8-5-13)9-6-17(20)18-14-10-15(21-2)12-16(11-14)22-3/h10-13H,4-9H2,1-3H3,(H,18,20)
• InChI Key: GHAZHQQOEKISSO-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CCC(=O)NC2=CC(=CC(=C2)OC)OC

Description

N-(3,5-dimethoxyphenyl)-3-(4-methyl-1-piperidinyl)propanamide, commonly known as MDPV, is a synthetic cathinone that has been a subject of interest in scientific research due to its potential as a psychoactive substance. MDPV belongs to the class of drugs known as bath salts, which are synthetic derivatives of cathinone, a naturally occurring stimulant found in the khat plant. In recent years, MDPV has gained popularity as a recreational drug due to its stimulant effects, but its potential as a research tool has also been explored.

Mechanism of Action

MDPV acts by inhibiting the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This results in an increase in the activity of the central nervous system, leading to feelings of euphoria, increased energy, and heightened alertness. MDPV has also been found to have some affinity for serotonin receptors, although its effects on this neurotransmitter are less well understood.
Biochemical and Physiological Effects
MDPV has been found to have a number of biochemical and physiological effects on the body. These include increased heart rate, elevated blood pressure, and increased body temperature. MDPV has also been found to cause vasoconstriction, or narrowing of the blood vessels, which can lead to reduced blood flow to vital organs such as the heart and brain.

Advantages and Limitations for Lab Experiments

MDPV has a number of advantages and limitations for use in laboratory experiments. One advantage is its potency, which allows for the study of its effects at low concentrations. However, its potential for abuse and the lack of information on its long-term effects make it a controversial research tool. In addition, the synthesis of MDPV requires specialized equipment and knowledge of organic chemistry, which may limit its availability for use in research.

Future Directions

There are a number of future directions for research on MDPV. One area of interest is the study of its effects on the brain and the development of potential treatments for addiction. Another area of interest is the development of new synthetic cathinones with improved therapeutic potential and reduced potential for abuse. Research on MDPV and other synthetic cathinones is ongoing, and will continue to provide valuable insights into the mechanisms of action and potential therapeutic applications of these compounds.
Conclusion
MDPV is a synthetic cathinone that has been a subject of interest in scientific research due to its potential as a psychoactive substance. Its mechanism of action as a dopamine and norepinephrine reuptake inhibitor has been well studied, and its effects on the central nervous system have been documented. MDPV has a number of advantages and limitations as a research tool, and its potential for abuse and lack of long-term safety data make it a controversial substance. However, continued research on MDPV and other synthetic cathinones will provide valuable insights into the mechanisms of action and potential therapeutic applications of these compounds.

Synthesis Methods

MDPV can be synthesized through a multi-step process that involves the reaction of 3,5-dimethoxybenzaldehyde with 4-methylpiperidine to form 3,5-dimethoxy-4-methylbenzaldehyde. This intermediate product is then reacted with propanoyl chloride to yield MDPV. The synthesis of MDPV requires specialized equipment and knowledge of organic chemistry, and should only be performed by trained professionals in a controlled laboratory setting.

Scientific Research Applications

MDPV has been used in scientific research to study its effects on the central nervous system. It has been found to act as a potent dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other stimulant drugs such as cocaine and amphetamines.